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Introduction

Lactate, once considered a mere byproduct of anaerobic glycolysis, is now recognized as a key
metabolic fuel and signaling molecule involved in a plethora of physiological and pathological
processes, including cancer metabolism, immunology, and neuroscience.[1] The ability to
monitor lactate dynamics in real-time within living cells is crucial for understanding its complex
roles and for the development of novel therapeutics targeting metabolic pathways.

This document provides detailed application notes and protocols for the use of Lactat-CY5, a
novel fluorescent probe for the sensitive and specific detection of lactate in live-cell imaging
applications. Lactat-CY5 is a chemical probe that exhibits enhanced fluorescence upon
binding to lactate, with excitation and emission spectra in the far-red range, making it suitable
for multiplexing with other fluorescent reporters and minimizing phototoxicity.[2]

Principle of Detection

Lactat-CY5 operates on a fluorescence resonance energy transfer (FRET) or a conformational
change-based mechanism. Upon binding to lactate, the probe undergoes a structural
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rearrangement that leads to an increase in its fluorescence intensity. The far-red Cy5
fluorophore offers the advantage of reduced phototoxicity and deeper tissue penetration for in
vivo imaging, although this protocol focuses on in vitro live-cell applications.[2]

Data Presentation

The following tables summarize typical lactate concentrations and key characteristics of
fluorescent lactate sensors, providing a reference for expected experimental outcomes.

Table 1: Reported Lactate Concentrations in Different Cellular Compartments

Cellular Reported Lactate

Cell Type(s) . Reference
Compartment Concentration (uM)

HEK?293, H1299,
Cytosol ~1,000 [3]

HelLa

_ _ HEK293, H1299,
Mitochondria 5,000 - 10,000 [11[3]
Hela

Nucleus HEK293 ~1,000 [1]

Table 2: Comparison of Genetically Encoded Fluorescent Lactate Sensors
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Dynamic Excitation/E
Sensor Sensor Kd for . o
Range (in mission Reference
Name Type Lactate .
vitro) (nm)
) Ratiometric 1,500% - 420/488 (Ex),
FiLa ~130 pM [31[4]
GFP-based 2,700% 520 (Em)
Green Intensity- 500 (Ex), 514
_ 30 uM ~520% [5][6]
Lindoblum based GFP (Em)
] FRET-based 430 (Ex),
Laconic ~830 uM ~20% [31[7]
(CFP/YFP) 475/530 (Em)
Single-
CanlonicSF fluorophore ~300 pM ~200% N/A [8]
GFP

Experimental Protocols

l. Live-Cell Imaging of Intracellular Lactate Dynamics
with Lactat-CY5

This protocol outlines the steps for loading Lactat-CY5 into cultured mammalian cells and

performing time-lapse fluorescence microscopy to monitor changes in intracellular lactate

levels.

Materials:

Lactat-CY5 probe

Complete cell culture medium

Live Cell Imaging Solution (e.g., HBSS)

Adherent mammalian cells (e.g., HeLa, HEK293) cultured on glass-bottom dishes

Reagents for inducing metabolic changes (e.g., glucose, oligomycin, 2-deoxy-D-glucose)
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o Fluorescence microscope with environmental control (37°C, 5% CO2) and appropriate filter
sets for Cy5 (Excitation: ~650 nm, Emission: ~670 nm)

Procedure:
e Cell Preparation:

o Plate cells on glass-bottom dishes to achieve 70-80% confluency on the day of the
experiment.

o Ensure healthy cell morphology before proceeding.

e Lactat-CY5 Loading:

[e]

Prepare a stock solution of Lactat-CY5 in DMSO.

o Dilute the Lactat-CY5 stock solution in pre-warmed Live Cell Imaging Solution to the final
working concentration (typically 1-10 uM, optimization may be required).

o Remove the culture medium from the cells and wash once with pre-warmed Live Cell
Imaging Solution.

o Add the Lactat-CY5 loading solution to the cells and incubate for 30-60 minutes at 37°C,
protected from light.

e Washing:
o After incubation, gently remove the loading solution.

o Wash the cells two to three times with pre-warmed Live Cell Imaging Solution to remove
any excess, unbound probe.

o Add fresh, pre-warmed Live Cell Imaging Solution to the dish for imaging.
e Live-Cell Imaging:

o Place the dish on the microscope stage within the environmental chamber.
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o Allow the cells to acclimate for at least 10 minutes before starting image acquisition.

o Acquire baseline fluorescence images using the Cy5 filter set. Use the lowest possible
excitation light intensity and exposure time to minimize phototoxicity.

o To observe lactate dynamics, introduce metabolic modulators (e.g., a bolus of glucose to
stimulate glycolysis or an inhibitor like oligomycin to block mitochondrial respiration).

o Capture time-lapse images at appropriate intervals (e.g., every 1-5 minutes) to monitor the
change in fluorescence intensity.

e Data Analysis:

o Quantify the mean fluorescence intensity of individual cells or regions of interest over time
using image analysis software (e.g., ImageJ/Fiji).

o Normalize the fluorescence intensity to the baseline to determine the relative change in
lactate concentration.

Il. High-Throughput Screening for Modulators of Lactate
Metabolism

This protocol is designed for screening compound libraries for their effects on intracellular
lactate levels using a microplate reader.

Materials:

e Lactat-CY5 probe

e Cells cultured in 96- or 384-well black, clear-bottom microplates
e Compound library

» Fluorescence microplate reader with bottom-reading capabilities and appropriate filters for
Cyb.

Procedure:
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o Cell Plating: Seed cells into the microplate wells and culture until they reach the desired
confluency.

e Compound Treatment: Add compounds from the library to the respective wells at the desired
concentrations and incubate for the appropriate duration.

e Lactat-CY5 Loading:
o Prepare the Lactat-CY5 loading solution as described in Protocol I.

o Carefully remove the compound-containing medium and add the Lactat-CY5 loading

solution.
o Incubate for 30-60 minutes at 37°C.
e Washing: Wash the wells as described in Protocol I.
e Fluorescence Measurement:
o Add fresh Live Cell Imaging Solution to each well.
o Measure the fluorescence intensity of each well using the microplate reader.

o Data Analysis: Normalize the fluorescence intensity of compound-treated wells to that of
vehicle-treated control wells to identify hits that modulate intracellular lactate levels.

Visualizations
Signaling Pathway: Lactate as a Sighaling Molecule
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Experimental Workflow: Live-Cell Imaging with Lactat-

CY5
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Caption: Lactat-CY5 live-cell imaging workflow.
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Caption: Interpreting Lactat-CY5 fluorescence changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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